Cas no 58859-68-0 (2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester)

• Product name: 2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester
• CAS No: 58859-68-0
• MF: C₈H₁₃NO₃
• MW: 171.19372
• CID: 1114517
• PubChem ID: 21500264

2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-oxo-1-Piperidinecarboxylic acid methyl ester
• 2-methyl-4-oxo-piperidine-1-carboxylic acid methyl ester
• DA-04616
• 2-methyl-4-oxopiperidine-1-carboxylic acid methyl ester
• DTXSID901253651
• 1-Piperidinecarboxylic acid, 2-methyl-4-oxo-, methyl ester
• 58859-68-0
• Methyl 2-methyl-4-oxopiperidine-1-carboxylate
• SCHEMBL5467460
• HOCBEMINAPCXII-UHFFFAOYSA-N
• methyl 2-methyl-4-oxo-1-piperidinecarboxylate

• Inchi： InChI=1S/C8H13NO3/c1-6-5-7(10)3-4-9(6)8(11)12-2/h6H,3-5H2,1-2H3
• InChI Key： HOCBEMINAPCXII-UHFFFAOYSA-N
• SMILES： CC1CC(=O)CCN1C(=O)OC

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids